Cas no 1578190-67-6 (3-Methoxy-4-(oxazol-5-yl)benzoic acid)

• Product Name: 3-Methoxy-4-(oxazol-5-yl)benzoic acid
• CAS No: 1578190-67-6
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD31628833
• CID: 4785978
• Update Time: 2025-10-29

3-Methoxy-4-(oxazol-5-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(oxazol-5-yl)benzoic acid
• 3-Methoxy-4-(oxazol-5-yl)-benzoic acid
• 3-methoxy-4-(1,3-oxazol-5-yl)benzoic acid
• 3-Methoxy-4-oxazol-5-yl-benzoic acid
• 3-Methoxy-4-(oxazol-5-yl)benzoic acid

• MDL： MFCD31628833
• Inchi： 1S/C11H9NO4/c1-15-9-4-7(11(13)14)2-3-8(9)10-5-12-6-16-10/h2-6H,1H3,(H,13,14)
• InChI Key： ITFIALYGOUNASG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1C1=CN=CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 1.5
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-Methoxy-4-(oxazol-5-yl)benzoic acid

Introduction to 3-Methoxy-4-(oxazol-5-yl)benzoic acid (CAS No. 1578190-67-6) and Its Emerging Applications in Chemical Biology

3-Methoxy-4-(oxazol-5-yl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1578190-67-6, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This benzoic acid derivative is characterized by the presence of a methoxy group at the 3-position and an oxazole ring at the 4-position, which collectively contribute to its distinct biological activities. The oxazole moiety, in particular, is a well-known scaffold in medicinal chemistry, often employed for its ability to modulate various biological pathways. The combination of these structural elements makes 3-Methoxy-4-(oxazol-5-yl)benzoic acid a promising candidate for further exploration in drug discovery and therapeutic development.

The compound’s molecular structure not only imparts unique physicochemical properties but also opens up avenues for diverse biological interactions. The methoxy group enhances lipophilicity, while the oxazole ring introduces hydrogen bonding capabilities and electronic effects that can influence receptor binding. These features are particularly relevant in the context of developing novel small-molecule inhibitors or modulators for therapeutic targets.

In recent years, there has been a surge in research focused on harnessing natural product-inspired scaffolds for drug development. 3-Methoxy-4-(oxazol-5-yl)benzoic acid fits well within this paradigm, as oxazole-containing compounds have been increasingly recognized for their potential in addressing unmet medical needs. For instance, studies have demonstrated that oxazole derivatives exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 3-Methoxy-4-(oxazol-5-yl)benzoic acid may confer additional bioactivities, making it a valuable scaffold for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 3-Methoxy-4-(oxazol-5-yl)benzoic acid is its potential as a lead compound for further derivatization. Researchers have leveraged similar benzoic acid derivatives to develop drugs that target enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which play critical roles in inflammation and pain management. The oxazole ring’s ability to engage with biological targets through multiple interactions—hydrogen bonding, π-stacking, and electrostatic interactions—makes it an ideal component for designing high-affinity binders.

Advances in computational chemistry have further accelerated the exploration of 3-Methoxy-4-(oxazol-5-yl)benzoic acid and its derivatives. Molecular docking simulations and virtual screening have enabled researchers to predict binding affinities and identify potential therapeutic targets with remarkable precision. These computational approaches complement experimental efforts by providing rapid screening of large compound libraries, thereby expediting the drug discovery process.

Moreover, the synthesis of 3-Methoxy-4-(oxazol-5-yl)benzoic acid has been optimized to ensure scalability and reproducibility, which are essential for preclinical and clinical development. Modern synthetic methodologies allow for the introduction of various functional groups with high regioselectivity, enabling the creation of a diverse range of analogs. This flexibility is crucial for fine-tuning pharmacological properties such as potency, selectivity, and pharmacokinetic profiles.

The oxazole scaffold has also shown promise in modulating signaling pathways associated with neurodegenerative diseases. Preliminary studies suggest that 3-Methoxy-4-(oxazol-5-yl)benzoic acid may interact with receptors or enzymes involved in processes like oxidative stress and inflammation, which are hallmark features of conditions such as Alzheimer’s disease and Parkinson’s disease. While further research is needed to elucidate its exact mechanisms of action, these findings highlight its potential as a therapeutic agent.

In conclusion, 3-Methoxy-4-(oxazol-5-yl)benzoic acid (CAS No. 1578190-67-6) represents a compelling example of how structural innovation can lead to the discovery of novel bioactive compounds. Its unique combination of pharmacophoric elements positions it as a valuable tool for researchers investigating new therapeutic strategies across multiple disease areas. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in shaping the future of medicine.